Cas no 3927-46-6 (3-azatricyclo[4.2.1.02,?]nonane)

3-Azatricyclo[4.2.1.02,?]nonane is a structurally unique bridged heterocyclic compound featuring a nitrogen atom integrated into a rigid tricyclic framework. Its constrained geometry and nitrogen functionality make it a valuable intermediate in organic synthesis, particularly for the development of pharmacologically active molecules. The compound’s strained ring system offers distinct reactivity patterns, enabling selective transformations that are challenging with simpler scaffolds. Its stability and defined stereochemistry further enhance its utility in medicinal chemistry, where it serves as a versatile building block for designing ligands and bioactive compounds. Researchers value this scaffold for its potential in exploring novel chemical space and optimizing molecular properties.
3-azatricyclo[4.2.1.02,?]nonane structure
3927-46-6 structure
Product Name:3-azatricyclo[4.2.1.02,?]nonane
CAS No:3927-46-6
MF:
MW:
CID:4650601
Update Time:2025-10-29

3-azatricyclo[4.2.1.02,?]nonane Chemical and Physical Properties

Names and Identifiers

    • 3-azatricyclo[4.2.1.02,?]nonane

3-azatricyclo[4.2.1.02,?]nonane Pricemore >>

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Additional information on 3-azatricyclo[4.2.1.02,?]nonane

Exploring the Properties and Applications of 3-Azatricyclo[4.2.1.0²,⁵]Nonane

The compound 3-azatricyclo[4.2.1.0²,⁵]nonane, with CAS number 3927-46-6, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique bicyclic structure, which combines a nitrogen atom within a rigid framework, making it a valuable component in various chemical applications.

Recent studies have highlighted the potential of 3-azatricyclo[4.2.1.0²,⁵]nonane in drug design and development due to its ability to form stable complexes with metal ions. Researchers have explored its coordination properties with transition metals, revealing its utility in creating novel metallo-drugs with enhanced bioavailability and selectivity.

The synthesis of 3-azatricyclo[4.2.1.0²,⁵]nonane has been optimized through various methodologies, including ring-closing metathesis and palladium-catalyzed coupling reactions. These advancements have not only improved the yield but also expanded the scope of its applications in organic synthesis.

In terms of applications, this compound has shown promise in the development of advanced materials such as coordination polymers and metal-organic frameworks (MOFs). Its ability to act as a versatile ligand has been leveraged to create porous materials with high surface areas, which are ideal for gas storage and separation technologies.

Furthermore, recent research has delved into the electrochemical properties of 3-azatricyclo[4.2.1.0²,⁵]nonane, particularly in the context of battery technology and energy storage systems. Its unique electronic structure makes it a potential candidate for improving the efficiency and stability of lithium-ion batteries.

The environmental impact of synthesizing this compound has also come under scrutiny, with studies focusing on developing more sustainable production methods that minimize waste and reduce energy consumption.

In conclusion, 3-azatricyclo[4.2.1.0²,⁵]nonane continues to be a subject of intense research due to its diverse applications across multiple disciplines.

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